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Compound of Interest

Compound Name:
1,2-Dipalmitoyl-3-

bromopropanediol

Cat. No.: B13862642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-Dipalmitoyl-3-
bromopropanediol, a synthetic lipid derivative. Due to its specific chemical structure, this

compound holds potential as a valuable intermediate in the synthesis of complex lipids and as

a tool in various research and drug development applications. This document outlines its

chemical identity, synthesis, and physicochemical properties, and provides a detailed

experimental protocol for its preparation.

Chemical Identity and CAS Number
1,2-Dipalmitoyl-3-bromopropanediol is a diacylglycerol derivative characterized by two

palmitoyl chains esterified to the first and second hydroxyl groups of a 3-bromopropanediol

backbone.

As of this writing, a specific CAS (Chemical Abstracts Service) number has not been assigned

to 1,2-Dipalmitoyl-3-bromopropanediol. This is likely due to its status as a specialized

chemical intermediate that is not widely commercially available. Researchers interested in this

compound would typically synthesize it in the laboratory as needed.

For reference, the CAS numbers for its key precursors are well-established:
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Compound CAS Number Molecular Formula
Molecular Weight (
g/mol )

3-Bromo-1,2-

propanediol
4704-77-2[1][2] C₃H₇BrO₂ 154.99[1]

Palmitoyl chloride 112-67-4 C₁₆H₃₁ClO 274.87

Physicochemical Properties
The exact physicochemical properties of 1,2-Dipalmitoyl-3-bromopropanediol have not been

extensively documented in the literature. However, based on its structure, the following

properties can be predicted:

Property Predicted Value Notes

Molecular Formula C₃₅H₆₇BrO₄

Molecular Weight 631.81 g/mol

Appearance Waxy solid Similar to other diacylglycerols.

Solubility

Soluble in nonpolar organic

solvents (e.g., chloroform,

dichloromethane, hexane).

Insoluble in water.

The long hydrocarbon chains

of the palmitoyl groups confer

a nonpolar character.

Melting Point
Not determined. Expected to

be above room temperature.

Stability

Stable under standard

conditions. May be sensitive to

strong acids, bases, and high

temperatures, which can cause

hydrolysis of the ester bonds.
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The synthesis of 1,2-Dipalmitoyl-3-bromopropanediol can be achieved through the

esterification of 3-Bromo-1,2-propanediol with palmitoyl chloride. This is a common method for

the preparation of diacylglycerols.

Synthesis of 1,2-Dipalmitoyl-3-bromopropanediol

Reactants Reaction Conditions

Products

3-Bromo-1,2-propanediol

1,2-Dipalmitoyl-3-bromopropanediol

Esterification

Palmitoyl chloride (2 eq.) Pyridine (solvent/base) Dichloromethane (solvent) Stirring at Room Temperature

Pyridinium hydrochloride

forms

Click to download full resolution via product page

Caption: Synthetic pathway for 1,2-Dipalmitoyl-3-bromopropanediol.

This protocol provides a general method for the synthesis of 1,2-Dipalmitoyl-3-
bromopropanediol.

Materials:

3-Bromo-1,2-propanediol

Palmitoyl chloride
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Anhydrous pyridine

Anhydrous dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve 3-Bromo-1,2-propanediol (1 equivalent) in a mixture of

anhydrous dichloromethane and anhydrous pyridine.

Addition of Palmitoyl Chloride: Cool the solution to 0 °C in an ice bath. Add palmitoyl chloride

(2.2 equivalents) dropwise to the stirred solution.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Workup:

Quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane.

Combine the organic layers and wash sequentially with water and brine.
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Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under

reduced pressure to obtain the crude product.

Purification: Purify the crude product by silica gel column chromatography, using a gradient

of ethyl acetate in hexane as the eluent, to yield pure 1,2-Dipalmitoyl-3-
bromopropanediol.

Potential Applications in Research and Drug
Development
While specific applications for 1,2-Dipalmitoyl-3-bromopropanediol are not extensively

documented, its structure suggests several potential uses:

Synthesis of Phospholipids: The bromo group can be displaced by a phosphate-containing

headgroup to synthesize novel phospholipids for use in liposome formulation and drug

delivery systems.

Lipid Signaling Studies: This compound can be used as a precursor to generate modified

diacylglycerols to study lipid signaling pathways.

Biophysical Studies of Membranes: Incorporation of this and related synthetic lipids into

model membranes can provide insights into membrane structure and function.
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Workflow for Synthesis and Application

Start

Synthesize 1,2-Dipalmitoyl-
3-bromopropanediol

Purify by Column
Chromatography

Characterize by NMR,
Mass Spec, etc.

Functionalize bromo group
(e.g., with a headgroup)

Use in biological or
biophysical studies

Analyze experimental results

Conclusion
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Caption: A logical workflow for the synthesis and application of 1,2-Dipalmitoyl-3-
bromopropanediol in a research setting.

Safety and Handling
Detailed toxicology data for 1,2-Dipalmitoyl-3-bromopropanediol is not available. Standard

laboratory safety precautions should be taken when handling this compound and its

precursors. Palmitoyl chloride is corrosive and reacts with water; it should be handled in a fume

hood with appropriate personal protective equipment (PPE), including gloves and safety

glasses. Pyridine is a flammable and toxic liquid. 3-Bromo-1,2-propanediol is also an irritant.

Refer to the Safety Data Sheets (SDS) for all reactants before commencing synthesis.

This technical guide serves as a foundational resource for researchers and professionals

interested in the synthesis and potential applications of 1,2-Dipalmitoyl-3-bromopropanediol.
The provided information is based on established chemical principles and data available for

analogous compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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